Cas no 10215-30-2 (2-propoxy-1-Propanol)

2-propoxy-1-Propanol structure
2-propoxy-1-Propanol structure
Product Name:2-propoxy-1-Propanol
CAS No:10215-30-2
MF:C6H14O2
MW:118.174162387848
CID:154927
PubChem ID:25055
Update Time:2025-04-19

2-propoxy-1-Propanol Chemical and Physical Properties

Names and Identifiers

    • 2-propoxy-1-propanol
    • 2-propoxypropan-1-ol
    • 2-Methyl-3-oxahexanol
    • 1-Propanol, 2-propoxy-
    • Q27277392
    • 2-PROPOXY-1-PROPANOL, (+/-)-
    • 2-propoxypropanol
    • PROPYLENE GLYCOL 2-PROPYL ETHER
    • 2-methyl-2-propyloxyethanol
    • UNII-EW9L6R146C
    • 10215-30-2
    • SCHEMBL225743
    • (+/-)-2-PROPOXY-1-PROPANOL
    • DTXSID70907178
    • EW9L6R146C
    • 2-propoxy-1-Propanol
    • Inchi: 1S/C6H14O2/c1-3-4-8-6(2)5-7/h6-7H,3-5H2,1-2H3
    • InChI Key: PSKIVCBTSGNKBB-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C)CO

Computed Properties

  • Exact Mass: 118.09942
  • Monoisotopic Mass: 118.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 45.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 0.896
  • Boiling Point: 157.8°Cat760mmHg
  • Flash Point: 50.2°C
  • Refractive Index: 1.416
  • PSA: 29.46
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